1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

• IUPAC Name: (2,5-dimethylpyrazol-3-yl)-[4-(9-methyl-7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H27N7O/c1-14-4-5-17-16(12-14)19-20(22-6-7-28(19)24-17)26-8-10-27(11-9-26)21(29)18-13-15(2)23-25(18)3/h6-7,13-14H,4-5,8-12H2,1-3H3
• InChI Key: RWNOOQMAITVNFB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=NN3C=CN=C(C3=C2C1)N4CCN(CC4)C(=O)C5=CC(=NN5C)C
• Molecular Formula: C21H27N7O
• Molecular Weight: 393.5 g/mol

Description

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-4-{9-methyl-7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine is a useful research compound. Its molecular formula is C21H27N7O and its molecular weight is 393.495. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Biofilm Inhibition

Compounds with piperazine and pyrazole moieties have been synthesized and studied for their potential as bacterial biofilm inhibitors and MurB enzyme inhibitors. For instance, 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine derivatives have shown promising antibacterial efficacies against strains such as E. coli, S. aureus, and S. mutans, with one compound, in particular, displaying superior biofilm inhibition activities compared to the reference Ciprofloxacin. These findings suggest a potential application of such compounds in combating bacterial infections and biofilm-associated diseases (Ahmed E. M. Mekky, S. Sanad, 2020).

Anticancer Activity

Derivatives containing the piperazine moiety have been investigated for their anticancer activity. A study on polyfunctional substituted 1,3-thiazoles with a piperazine substituent has reported significant in vitro anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer treatment (Kostyantyn Turov, 2020).

Antimicrobial and Antifungal Activity

Pyrazole and piperazine derivatives have also been synthesized and tested for their antimicrobial and antifungal activities. Some of these compounds have shown significant activities against various microorganisms, indicating their potential use in developing new antimicrobial and antifungal agents (S. Y. Hassan, 2013).

Molecular Structure Investigations

Research on s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties has provided insights into their molecular structures, intermolecular interactions, and electronic properties through X-ray crystallography, Hirshfeld, and DFT calculations. These studies contribute to understanding the molecular basis of the biological activities of such compounds and can aid in the design of new molecules with improved efficacy (Ihab Shawish et al., 2021).